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Compound of Interest

Compound Name: Piperazine Erastin

Cat. No.: B610113 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

Piperazine Erastin, a potent and specific inducer of ferroptosis. It includes detailed

experimental protocols and visual representations of the key signaling pathways involved,

intended to facilitate its application in preclinical research and drug discovery.

Core Physical and Chemical Properties
Piperazine Erastin is a more soluble and metabolically stable analog of Erastin, designed for

in vivo applications.[1][2] Its key properties are summarized below.
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Property Value Reference(s)

Molecular Formula C₃₅H₄₁ClN₆O₄ [3][4][5]

Molecular Weight 645.19 g/mol

CAS Number 1538593-71-3

Appearance
A solid, white to off-white in

color.

Purity ≥98%

UV max (λmax) 227 nm

SMILES

O=C1C2=C(N=C(CN3CCN(C
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Solubility and Stability
Proper handling and storage of Piperazine Erastin are critical for maintaining its activity and

ensuring reproducible experimental outcomes.

Solubility Data
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Solvent Solubility Notes Reference(s)

DMSO

10 mg/mL (15.5 mM),

33.33 mg/mL (51.66

mM), 100 mg/mL

(154.99 mM)

Use of fresh,

anhydrous DMSO is

recommended as it is

hygroscopic.

Ethanol 100 mg/mL

Water Insoluble

PBS (pH 7.2) Insoluble

DMF Insoluble

Storage and Stability
Form

Storage
Temperature

Stability Reference(s)

Powder -20°C At least 3 years

4°C At least 2 years

Solvent -80°C At least 1 year

-20°C At least 1 month

Note: For optimal results, it is recommended to prepare stock solutions fresh and aliquot them

to avoid repeated freeze-thaw cycles. For in vivo experiments, the working solution should be

prepared fresh on the day of use.

Mechanism of Action: Induction of Ferroptosis
Piperazine Erastin induces a non-apoptotic, iron-dependent form of cell death known as

ferroptosis. The primary mechanism involves the inhibition of the system Xc⁻ cystine/glutamate

antiporter.
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1. Cell Seeding
- Plate cells at desired density

- Allow to adhere overnight

2. Piperazine Erastin Treatment
- Prepare fresh stock solution in DMSO
- Dilute to final concentration in media

- Treat cells for 24-72 hours

3. Ferroptosis Assessment
- Lipid ROS measurement (e.g., C11-BODIPY)

- GSH quantification (e.g., GSH-Glo)
- Cell viability (e.g., CCK-8, Sytox Green)

4. Data Analysis
- Normalize to vehicle control

- Determine IC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b610113?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7295539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7295539/
https://www.medchemexpress.com/Piperazine-Erastin.html
https://www.selleckchem.com/products/piperazine-erastin.html
https://www.caymanchem.com/product/36934/piperazine-erastin
https://pubchem.ncbi.nlm.nih.gov/compound/Piperazine-Erastin
https://pubchem.ncbi.nlm.nih.gov/compound/Piperazine-Erastin
https://www.benchchem.com/product/b610113#physical-and-chemical-properties-of-piperazine-erastin-for-research
https://www.benchchem.com/product/b610113#physical-and-chemical-properties-of-piperazine-erastin-for-research
https://www.benchchem.com/product/b610113#physical-and-chemical-properties-of-piperazine-erastin-for-research
https://www.benchchem.com/product/b610113#physical-and-chemical-properties-of-piperazine-erastin-for-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b610113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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